2-(1,3-benzodioxol-5-yl)-N-[1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C15H17F3N2O3/c16-15(17,18)8-20-4-3-11(7-20)19-14(21)6-10-1-2-12-13(5-10)23-9-22-12/h1-2,5,11H,3-4,6-9H2,(H,19,21)
• InChI Key: QZYCKGGUHWWMHY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)CC2=CC3=C(C=C2)OCO3)CC(F)(F)F
• Molecular Formula: C15H17F3N2O3
• Molecular Weight: 330.30 g/mol

Description

2-(1,3-benzodioxol-5-yl)-N-[1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]acetamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as BDP, and it is a potent and selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids. BDP has been shown to have a wide range of applications in the fields of neuroscience, pharmacology, and biochemistry.

Mechanism of Action

BDP exerts its effects by inhibiting the enzyme 2-(1,3-benzodioxol-5-yl)-N-[1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]acetamide, which is responsible for breaking down endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). By inhibiting 2-(1,3-benzodioxol-5-yl)-N-[1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]acetamide, BDP increases the levels of endocannabinoids in the brain, which can lead to a wide range of physiological effects, including pain relief, reduced inflammation, and improved mood.
Biochemical and Physiological Effects:
BDP has been shown to have a wide range of biochemical and physiological effects. In animal models, BDP has been shown to reduce pain and inflammation, improve memory and cognitive function, and reduce anxiety-like behavior. BDP has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of BDP is its selectivity for 2-(1,3-benzodioxol-5-yl)-N-[1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]acetamide, which allows for precise modulation of the endocannabinoid system without affecting other physiological processes. BDP is also relatively stable and can be easily synthesized in the laboratory. However, one limitation of BDP is its low solubility in water, which can make it difficult to administer in animal models. Additionally, BDP has a relatively short half-life in vivo, which can limit its effectiveness in certain applications.

Future Directions

There are several potential future directions for research on BDP. One area of interest is the potential use of BDP in the treatment of neurological disorders such as Alzheimer's disease and anxiety disorders. Additionally, there is growing interest in the role of the endocannabinoid system in the regulation of metabolism and energy balance, and BDP may have potential applications in this area as well. Finally, there is a need for further research to optimize the pharmacokinetics and pharmacodynamics of BDP to improve its effectiveness in vivo.

Synthesis Methods

BDP can be synthesized using a variety of methods, but one of the most common is the reaction of 5-hydroxy-2-methoxybenzoic acid with 2,2,2-trifluoroethylamine and pyrrolidine in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting product is then acetylated using acetic anhydride to yield the final compound, BDP.

Scientific Research Applications

BDP has been extensively studied for its potential applications in scientific research. One of the most significant applications of BDP is in the field of neuroscience, where it has been shown to modulate the endocannabinoid system, which plays a critical role in a wide range of physiological processes, including pain, mood, appetite, and memory. BDP has been shown to improve memory and reduce anxiety-like behavior in animal models, making it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease and anxiety disorders.